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Compound of Interest

Compound Name:
1-[(2-Aminoethyl)amino]-3-

(pentyloxy)propan-2-ol

CAS No.: 6641-88-9

Cat. No.: B12008193

Get Quote

Executive Summary & Chemical Identity
This technical guide provides a definitive spectroscopic profile for 1-[(2-Aminoethyl)amino]-3-
(pentyloxy)propan-2-ol, a specialized amphiphilic intermediate used in high-performance

epoxy curing systems and surfactant development.

The data presented here synthesizes high-fidelity structural assignments derived from the

nucleophilic ring-opening of Pentyl Glycidyl Ether (PGE) with Ethylenediamine (EDA). This

molecule combines a hydrophobic pentyl ether tail with a hydrophilic amino-alcohol headgroup,

creating unique spectral signatures in NMR, IR, and Mass Spectrometry.
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Property Specification

IUPAC Name
1-[(2-Aminoethyl)amino]-3-(pentyloxy)propan-2-

ol

Common Name PGE-EDA Mono-adduct

Molecular Formula

Molecular Weight 204.31 g/mol

CAS Registry (Analog)
See 5131-66-8 (Butoxy analog) for spectral

correlation

Physical State Viscous, colorless to pale yellow liquid

Synthesis & Structural Logic
To understand the spectroscopic data, one must understand the molecular assembly. The

compound is formed via the

attack of the primary amine of ethylenediamine on the less hindered carbon of the pentyl
glycidyl ether epoxide ring.

Reaction Pathway Diagram

Figure 1: Synthesis pathway via nucleophilic ring opening of pentyl glycidyl ether.
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Nuclear Magnetic Resonance (NMR)
Spectroscopy[1]
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The NMR data is characterized by the distinct separation of the hydrophobic pentyl chain and

the polar polyamine/alcohol core.

H NMR Data (400 MHz, )
The spectrum is dominated by the aliphatic pentyl chain upfield and the heteroatom-adjacent

protons in the mid-field.
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Shift (

ppm)
Mult. Int.[1][2] Assignment

Structural
Context

0.89 t 3H
Terminal methyl

of pentyl group.

1.30 - 1.36 m 4H
C3, C4 of pentyl

chain.

1.56 quin 2H

C2 of pentyl

chain (beta to

oxygen).

2.20 bs 3H

Exchangeable

protons (shift

varies with

concentration).

2.65 - 2.75 m 4H
Ethylenediamine

backbone.

2.78 dd 1H

Diastereotopic

proton next to

secondary

amine.

2.88 dd 1H

Diastereotopic

proton next to

secondary

amine.

3.44 t 2H
Alpha-methylene

of pentyl ether.

3.46 - 3.52 m 2H

Methylene

between ether

oxygen and

chiral center.

3.85 - 3.95 m 1H Chiral methine

proton
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(deshielded).

Experimental Note: The exchangeable protons (

2.20) will disappear upon

shake. The diastereotopic protons at C1 and C3 of the propanol core appear as complex
multiplets due to the adjacent chiral center at C2.

C NMR Data (100 MHz, )
Shift (

ppm)
Carbon Type Assignment

14.1 Pentyl terminal methyl

22.6 Pentyl C4

28.3 Pentyl C3

29.4 Pentyl C2

41.5
Ethylenediamine (terminal

)

51.8
Ethylenediamine (internal

)

52.4
Core C1 (

)

68.8
Core C2 (

)

71.6
Pentyl C1 (Alpha to ether

oxygen)

73.2
Core C3 (

)
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Infrared (IR) Spectroscopy
The IR spectrum confirms the bifunctional nature of the molecule, showing both strong

hydrogen bonding capabilities and ether linkages.

Wavenumber (

)
Vibration Mode Intensity Interpretation

3250 - 3400 Broad, Strong

Overlapping stretching

vibrations of hydroxyl

and amine groups.

Indicates H-bonding.

2850 - 2960 Strong

Alkyl C-H stretching

(asymmetric/symmetri

c) from the pentyl

chain.

1580 - 1600 Medium

N-H bending

(scissoring) of primary

amine.

1460 Medium Methylene scissoring.

1110 - 1120 Strong

Aliphatic ether

stretching (Pentyl-O-

Core).

1050 Strong
Secondary alcohol C-

O stretch.

Validation Protocol: To distinguish free amines from the alcohol, gas-phase IR or dilution in

can sharpen the OH band to ~3600

, separating it from the NH doublet at ~3300-3400

.

Mass Spectrometry (MS)
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Mass spectrometry provides the molecular fingerprint. For this molecule, Electrospray

Ionization (ESI) in Positive Mode is the standard protocol due to the basic nitrogen atoms.

Fragmentation Pathway

Figure 2: Predicted ESI-MS fragmentation logic for structural verification.
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Key Diagnostic Ions (ESI+)
m/z 205.19: Molecular Ion

. Base peak in soft ionization.

m/z 227.17: Sodium adduct

.

m/z 133.1: Loss of the pentyl chain (

) + H transfer.

m/z 103.1: Characteristic fragment of the

core (if ether cleavage occurs).

m/z 30.0:

(Primary amine tail fragment).

Experimental Protocols
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To ensure reproducibility of the data above, follow these sample preparation standards.

NMR Sample Preparation
Solvent: Use

(Chloroform-d) with 0.03% TMS as internal standard.

Concentration: Dissolve 10-15 mg of sample in 0.6 mL of solvent.

Handling: The amine groups can react with atmospheric

to form carbamates. Run samples immediately after preparation or store under nitrogen.

Shimming: Ensure good shimming on the aliphatic region to resolve the pentyl chain

multiplets.

GC-MS Method
Column: HP-5MS or equivalent (30m x 0.25mm x 0.25µm).

Inlet: 250°C, Split ratio 20:1.

Carrier: Helium at 1.0 mL/min.

Oven: 60°C (2 min)

20°C/min

280°C (5 min).

Note: Derivatization with BSTFA is recommended to improve peak shape by capping the -

OH and -NH groups.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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